Cas no 18436-01-6 (1H-2-Benzothiopyran, 3,4-dihydro-, 2,2-dioxide)

1H-2-Benzothiopyran, 3,4-dihydro-, 2,2-dioxide structure
18436-01-6 structure
Product Name:1H-2-Benzothiopyran, 3,4-dihydro-, 2,2-dioxide
CAS No:18436-01-6
MF:C9H10O2S
MW:182.239501476288
CID:1378332
PubChem ID:15939462
Update Time:2025-04-20

1H-2-Benzothiopyran, 3,4-dihydro-, 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzothiopyran, 3,4-dihydro-, 2,2-dioxide
    • 3,4-Dihydro-1H-2-benzothiopyran 2,2-dioxide
    • 2,2-dioxo-isothiochromane
    • 3,4-dihydro-1H-isothiochromene 2,2-dioxide
    • SCHEMBL255961
    • 18436-01-6
    • InChI=1/C9H10O2S/c10-12(11)6-5-8-3-1-2-4-9(8)7-12/h1-4H,5-7H
    • AKOS006279682
    • Inchi: 1S/C9H10O2S/c10-12(11)6-5-8-3-1-2-4-9(8)7-12/h1-4H,5-7H2
    • InChI Key: BITDJSNZRJVSCJ-UHFFFAOYSA-N
    • SMILES: S1(CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

  • Exact Mass: 182.0402
  • Monoisotopic Mass: 182.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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